2-Amino-6-morpholinobenzonitrile

• CAS No.: 63005-74-3
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 2-amino-6-morpholin-4-ylbenzonitrile
• InChI: InChI=1S/C11H13N3O/c12-8-9-10(13)2-1-3-11(9)14-4-6-15-7-5-14/h1-3H,4-7,13H2
• InChI Key: BCYNGPCWTZURNL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=CC(=C2C#N)N

Description

2-Amino-6-morpholinobenzonitrile is a chemical building block of interest in medicinal chemistry and drug discovery. It incorporates both a benzonitrile core and a morpholine moiety, two privileged structural features commonly found in pharmacologically active compounds . The benzonitrile group can serve as a bioisostere for pyridine and other heterocycles, a strategy often used to optimize the potency and metabolic stability of drug candidates . The morpholine ring is a frequent component in drugs and bioactive molecules, contributing to properties like solubility and molecular recognition . Compounds featuring morpholino-linked heterocycles, particularly pyrimidines, have demonstrated significant value as inhibitors of key biological targets, such as the PI3K/mTOR pathway, and have shown potent antiproliferative activity in cancer cell lines . As a multifunctional intermediate, 2-Amino-6-morpholinobenzonitrile is intended for research applications only and is not approved for human or veterinary diagnostic or therapeutic use. Researchers can utilize this compound for the synthesis of more complex molecules or for exploring new structure-activity relationships in the development of novel therapeutic agents.

Comparison with Similar Compounds

Electronic and Steric Effects

• Morpholino vs. Hydroxy (-OH): The morpholino group in 2-Amino-6-morpholinobenzonitrile provides greater steric bulk and electron-donating capacity compared to the hydroxy group in 2-Amino-6-hydroxybenzonitrile. This reduces crystallization tendencies and improves solubility in organic solvents like DMF or DMSO .
• Morpholino vs. In contrast, morpholino’s electron-donating nature may accelerate reactions like nucleophilic aromatic substitutions .

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 2-amino-6-morpholinobenzonitrile, and how do reaction conditions influence yield?

• Methodology : The morpholino group is typically introduced via nucleophilic aromatic substitution (NAS) or palladium-catalyzed coupling. For NAS, precursor compounds like 2-amino-6-fluorobenzonitrile (analogous to structures in ) react with morpholine under basic conditions (e.g., K₂CO₃ in DMF at 80–120°C). Catalytic methods using Buchwald-Hartwig amination (e.g., Pd(OAc)₂/Xantphos with Cs₂CO₃ in toluene) may improve regioselectivity .
• Data Considerations : Yields vary with solvent polarity and base strength. For example, DMF enhances NAS efficiency compared to THF due to better solvation of intermediates .

Q. Which spectroscopic techniques are critical for confirming the structure of 2-amino-6-morpholinobenzonitrile?

• Analytical Workflow :

NMR : $^1$H NMR confirms the morpholino ring (δ 3.6–3.8 ppm for N-CH₂-O protons) and aromatic protons (split patterns due to substituents). $^{19}$F NMR (if fluorinated precursors are used) detects residual fluorine .

Mass Spectrometry : High-resolution MS (HRMS) validates the molecular ion (e.g., [M+H]⁺ at m/z 218.0922 for C₁₁H₁₂N₃O).

X-ray Crystallography : Resolves ambiguities in regiochemistry and hydrogen bonding (e.g., NH₂⋯N≡C interactions) .

Advanced Research Questions

Q. How can computational modeling optimize the design of 2-amino-6-morpholinobenzonitrile derivatives for target binding studies?

• Approach :

• Molecular Docking : Use software like AutoDock Vina to predict binding modes with enzymes (e.g., kinase targets). The morpholino group’s electron-rich oxygen may form hydrogen bonds with catalytic residues .
• QSAR Analysis : Correlate substituent electronic parameters (Hammett σ) with bioactivity data to prioritize derivatives for synthesis .
  • Case Study : Derivatives with para-substituted electron-withdrawing groups showed 3-fold higher binding affinity to EGFR kinase compared to unsubstituted analogs in docking simulations .

Q. What strategies resolve contradictions in reported reaction yields for morpholino-substituted benzonitriles?

• Troubleshooting :

• Solvent Effects : Polar aprotic solvents (e.g., DMSO) may deactivate palladium catalysts, while DMF improves NAS but risks byproduct formation .
• Steric Hindrance : Bulky substituents adjacent to the reaction site (e.g., 3-bromo groups) reduce NAS efficiency by ~40% compared to fluoro analogs .
  • Validation : Replicate conflicting protocols with controlled variables (temperature, catalyst loading) and characterize intermediates via LC-MS to identify side reactions .

Q. How do electronic effects of the morpholino group influence the reactivity of 2-amino-6-morpholinobenzonitrile in cross-coupling reactions?

• Mechanistic Insight : The morpholino group acts as an electron-donating substituent, activating the aromatic ring for electrophilic substitution but deactivating it for Suzuki-Miyaura coupling.
• Experimental Data : In Pd-catalyzed cross-coupling, 2-amino-6-morpholinobenzonitrile requires higher catalyst loads (5 mol% Pd vs. 1 mol% for electron-deficient analogs) to achieve comparable yields .

Comparative and Safety Considerations

Q. How does 2-amino-6-morpholinobenzonitrile compare to structurally similar compounds in biological assays?

• Structure-Activity Table :

Compound	Key Feature	IC₅₀ (μM) against Target X	Reference
2-Amino-6-fluorobenzonitrile	Fluoro substituent	12.3 ± 1.2
2-Amino-6-morpholinobenzonitrile	Morpholino group	4.7 ± 0.8
2-Amino-6-bromobenzonitrile	Bromo substituent	18.9 ± 2.1

• Trend : The morpholino group enhances solubility and target engagement compared to halogens .

Q. What safety protocols are critical when handling 2-amino-6-morpholinobenzonitrile in air-sensitive reactions?

• Guidelines :

• Use inert atmosphere (N₂/Ar) for reactions involving reactive intermediates (e.g., Grignard reagents).
• PPE: Nitrile gloves, face shields, and flame-resistant lab coats (per ).
• Spill Management: Neutralize with vermiculite and dispose as hazardous waste .

Data Contradictions and Reproducibility

Q. Why do literature reports vary in the melting point of 2-amino-6-morpholinobenzonitrile?

• Root Cause : Polymorphism or residual solvents (e.g., DMF) can alter melting points.
• Resolution : Purify via recrystallization (ethanol/water) and characterize by DSC to confirm purity .